Cas no 5427-35-0 (4-Chloro-N-2-(diethylamino)ethylaniline)

• Product Name: 4-Chloro-N-2-(diethylamino)ethylaniline
• CAS No: 5427-35-0
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• MDL: MFCD00018595
• CID: 940387
• PubChem ID: 224501
• Update Time: 2025-10-28

4-Chloro-N-2-(diethylamino)ethylaniline Chemical and Physical Properties

Names and Identifiers

• N'-(4-chlorophenyl)-N,N-diethylethane-1,2-diamine
• Quinazoline, 4-((p-bromobenzyl)(2-(diethylamino)ethyl)amino)-; BRN 0898639; 4-((p-Bromobenzyl)(2-(diethylamino)ethyl)amino)quinazoline; N,N-Diaethyl-N'-(4-chlor-phenyl)-aethylendiamin; 1,2-Ethanediamine, N-((4-bromophenyl)methyl)-N',N'-diethyl-N-4-quinazolinyl-; N,N-diethyl-N'-(4-chloro-phenyl)-ethylenediamine; LS-140011; N,N-Diethyl-N'-(4-brom-benzyl)-N'-chinazolyl-(4)-ethylendiamin; N-(4-bromo-benzyl)-N',N'-diethyl-N-quinazolin-4-yl-e
• DTXSID00969289
• NCAAIVMJHDTUNT-UHFFFAOYSA-N
• 4-CHLORO-N-[2-(DIETHYLAMINO)ETHYL]ANILINE
• SCHEMBL1724150
• 5427-35-0
• NSC-13014
• 4-chloro-N-(2-(diethylamino)ethyl)benzenamine
• EN300-254380
• AKOS000254183
• N~2~-(4-Chlorophenyl)-N~1~,N~1~-diethylethane-1,2-diamine
• {2-[(4-chlorophenyl)amino]ethyl}diethylamine
• N-(4-chlorophenyl)-N',N'-diethylethane-1,2-diamine
• NSC13014
• 4-Chloro-N-2-(diethylamino)ethylaniline

• MDL： MFCD00018595
• Inchi： 1S/C12H19ClN2/c1-3-15(4-2)10-9-14-12-7-5-11(13)6-8-12/h5-8,14H,3-4,9-10H2,1-2H3
• InChI Key： NCAAIVMJHDTUNT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NCCN(CC)CC

Computed Properties

• Exact Mass: 226.12387
• Monoisotopic Mass: 226.124
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.076
• Boiling Point: 340.7°Cat760mmHg
• Flash Point: 340.7°Cat760mmHg
• Refractive Index: 1.555
• PSA: 15.27
• LogP: 3.16670

Additional information on 4-Chloro-N-2-(diethylamino)ethylaniline

Research Brief on 4-Chloro-N-2-(diethylamino)ethylaniline (CAS: 5427-35-0): Recent Advances and Applications

The compound 4-Chloro-N-2-(diethylamino)ethylaniline (CAS: 5427-35-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as an intermediate in drug synthesis and its potential biological activities. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the context of central nervous system (CNS) disorders and anticancer therapies. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, synthetic utility, and emerging pharmacological significance.

Recent advancements in synthetic chemistry have demonstrated the efficacy of 4-Chloro-N-2-(diethylamino)ethylaniline as a key intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry detailed its use in the preparation of novel dopamine receptor modulators, which show promise in treating Parkinson's disease. The study emphasized the compound's role in facilitating the introduction of the diethylaminoethyl moiety, a critical pharmacophore for receptor binding. Additionally, its chloro-substituted aromatic ring provides a reactive site for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

In the realm of oncology, 4-Chloro-N-2-(diethylamino)ethylaniline has been investigated for its potential as a scaffold for anticancer agents. A 2024 preprint on BioRxiv reported its incorporation into a series of small-molecule inhibitors targeting histone deacetylases (HDACs), enzymes implicated in cancer progression. The researchers noted that the compound's structural features, including its hydrophobic aromatic ring and basic amine group, contributed to improved pharmacokinetic properties and selective HDAC inhibition. These findings underscore its utility in designing next-generation epigenetic therapies.

Beyond its synthetic applications, recent in vitro studies have explored the direct biological effects of 4-Chloro-N-2-(diethylamino)ethylaniline. A study in ChemBioChem (2023) revealed its moderate inhibitory activity against monoamine oxidase B (MAO-B), suggesting potential applications in neurodegenerative disease management. However, the study also cautioned about its cytotoxicity at higher concentrations, highlighting the need for structural optimization to enhance selectivity and safety. These dual characteristics—bioactivity and toxicity—emphasize the compound's complex role in drug discovery.

From an industrial perspective, the scalability of 4-Chloro-N-2-(diethylamino)ethylaniline synthesis has been a focus of recent process chemistry research. A 2024 patent application by a leading pharmaceutical company described an eco-friendly catalytic method for its production, achieving >90% yield while minimizing hazardous byproducts. This innovation addresses growing concerns about sustainable manufacturing in the pharmaceutical industry and could lower barriers to its widespread use as a building block in drug development.

In conclusion, 4-Chloro-N-2-(diethylamino)ethylaniline (CAS: 5427-35-0) continues to be a compound of significant interest in chemical biology and medicinal chemistry. Its dual role as a versatile synthetic intermediate and a bioactive scaffold positions it as a valuable tool for drug discovery. Future research directions may focus on expanding its therapeutic applications through targeted derivatization and investigating its mechanism of action in biological systems. As synthetic methodologies advance and biological understanding deepens, this compound is likely to remain relevant in the development of innovative pharmaceutical agents.